Cas no 77435-48-4 (2,6-Dichloroaniline-3,4,5-d3)

• Product Name: 2,6-Dichloroaniline-3,4,5-d3
• CAS No: 77435-48-4
• MF: C₆H₅Cl₂N
• MW: 165.035084486008
• CID: 549894
• PubChem ID: 12215136
• Update Time: 2025-05-25

2,6-Dichloroaniline-3,4,5-d3 Chemical and Physical Properties

Names and Identifiers

• Benzen-3,4,5-d3-amine,2,6-dichloro- (9CI)
• 2,6-DICHLOROANILINE-3,4,5-D3
• 77435-48-4
• 2,6-Dichloro-3,4,5-trideuterioaniline
• 2,6-Dichlorobenzen-3,4,5-d3-amine
• CS-0144548
• HY-45264
• D98137
• 2,6-Dichloroaniline-3,4,5-d3

• Inchi： 1S/C6H5Cl2N/c7-4-2-1-3-5(8)6(4)9/h1-3H,9H2/i1D,2D,3D
• InChI Key： JDMFXJULNGEPOI-CBYSEHNBSA-N
• SMILES： ClC1C([2H])=C([2H])C([2H])=C(C=1N)Cl

Computed Properties

• Exact Mass: 163.999
• Monoisotopic Mass: 163.999
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26A^2

Additional information on 2,6-Dichloroaniline-3,4,5-d3

2,6-Dichloroaniline-3,4,5-d3: A Comprehensive Overview

2,6-Dichloroaniline-3,4,5-d3 (CAS No. 77435-48-4) is a specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is a derivative of aniline, with two chlorine atoms substituted at the 2 and 6 positions of the aromatic ring. The presence of deuterium atoms at the 3, 4, and 5 positions further distinguishes it from its non-deuterated counterpart. This unique structure endows the compound with distinctive chemical and physical properties, making it a valuable tool in various research and industrial applications.

The synthesis of 2,6-Dichloroaniline-3,4,5-d3 involves a multi-step process that typically begins with the chlorination of aniline derivatives. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways. For instance, researchers have employed transition metal catalysts to achieve higher yields and better control over the substitution patterns. The incorporation of deuterium atoms is often achieved through exchange reactions under specific conditions, ensuring precise placement at the desired positions.

One of the most notable applications of 2,6-Dichloroaniline-3,4,5-d3 is in the field of materials science. The compound serves as a precursor for the synthesis of advanced polymers and materials with tailored electronic properties. For example, studies have shown that polymers derived from this compound exhibit enhanced thermal stability and mechanical strength compared to traditional materials. These properties make them ideal for use in high-performance electronics and aerospace applications.

In addition to its role in materials science, 2,6-Dichloroaniline-3,4,5-d3 has found applications in pharmaceutical research. The compound's unique structure allows for the development of novel drug delivery systems and targeted therapies. Recent research has focused on its potential as a building block for bioactive molecules with improved pharmacokinetic profiles. By leveraging its deuterated nature, scientists can study molecular interactions with greater precision using advanced spectroscopic techniques.

The chemical stability of 2,6-Dichloroaniline-3,4,5-d3 has also made it a valuable tool in analytical chemistry. Its resistance to degradation under harsh conditions makes it suitable for use as a reference standard in chromatographic analyses. Furthermore, its distinct isotopic signature enables precise tracing studies in environmental monitoring and forensic analysis.

From an environmental perspective, understanding the behavior of 2,6-Dichloroaniline-3,4,d5-d3 in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have investigated its biodegradation pathways under various environmental conditions. These findings highlight the importance of responsible handling and disposal practices to minimize any adverse effects on aquatic and terrestrial ecosystems.

In conclusion,2,6-Dichloroaniline-3,d5-d3 (CAS No. 77435-48-4) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and properties continue to drive innovation in materials science、pharmaceuticals、and analytical chemistry. As research progresses,the potential for new discoveries and applications will undoubtedly expand further.